Cas no 109538-80-9 ([1,3]dithiolo[4,5-b][1,4]dithiine-2-thione)
109538-80-9 structure
Product Name:[1,3]dithiolo[4,5-b][1,4]dithiine-2-thione
CAS No:109538-80-9
MF:C5H2S5
MW:222.394374370575
CID:1187690
PubChem ID:4672450
Update Time:2025-04-20
[1,3]dithiolo[4,5-b][1,4]dithiine-2-thione Chemical and Physical Properties
Names and Identifiers
-
- [1,3]dithiolo[4,5-b][1,4]dithiine-2-thione
- ACMC-20mcdq
- ST50974815
- CTK0G2388
- 4,5-vinylidenedithio-1,3-dithiole-2-thione
- 4,5-(vinylenedithio)-1,3-dithiole-2-thione
- 4,5-Vinylenedithio-1,3-dithiole-2-thione
- AC1NGBUB
- 1,3-dithioleno[4,5-b]1,4-dithiin-2-thione
- ZINC03209760
- 1,3-dithiolo<
- 4,5-b>
- <
- 1,4>
- dithiin-2-thione
- MCULE-6288655877
- 1,3-Dithiolo[4,5-b][1,4]dithiin-2-thione
- 1,3-dithiolo<4,5-b><1,4>dithiin-2-thione;4,5-(vinylenedithio)-1,3-dithiole-2-thione;4,5-vinylidenedithio-1,3-dithiole-2-thione;1,3-dithioleno[4,5-b]1,4-dithiin-2-thione;
- 109538-80-9
- AKOS024350472
- DTXSID50405425
- [1,3]dithiolo-[4,5-b][1,4]dithiine-2-thione
-
- Inchi: 1S/C5H2S5/c6-5-9-3-4(10-5)8-2-1-7-3/h1-2H
- InChI Key: WQONZXWCDCVDBO-UHFFFAOYSA-N
- SMILES: S1C(=S)SC2=C1SC=CS2
Computed Properties
- Exact Mass: 221.87600
- Monoisotopic Mass: 221.87600593g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 133Ų
Experimental Properties
- PSA: 139.17000
- LogP: 4.20810
[1,3]dithiolo[4,5-b][1,4]dithiine-2-thione Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
109538-80-9 ([1,3]dithiolo[4,5-b][1,4]dithiine-2-thione) Related Products
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